Cas no 910548-20-8 ((2S,3R)-3-Methylglutamic Acid Hydrochloride Salt)

• Product Name: (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt
• CAS No: 910548-20-8
• MF: C₆H₁₂ClNO₄
• MW: 197.616781234741
• CID: 1062137
• PubChem ID: 71750363
• Update Time: 2025-08-05

(2S,3R)-3-Methylglutamic Acid Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt
• (2S,3R)-2-amino-3-methylpentanedioic acid,hydrochloride
• (2S,3R)-3-Methylglut
• Rel-(2S,3R)-2-amino-3-methylpentanedioic acid hydrochloride
• (3R)-3-Methyl-L-glutamic acid--hydrogen chloride (1/1)
• 1217861-62-5
• 910548-20-8
• (2S,3R)-2-amino-3-methylpentanedioic acid;hydrochloride
• DTXSID60858044
• DB-257612
• (2S,3R)-2-Amino-3-methylpentanedioic acid hydrochloride
• DB-257611

• Inchi： 1S/C6H11NO4.ClH/c1-3(2-4(8)9)5(7)6(10)11;/h3,5H,2,7H2,1H3,(H,8,9)(H,10,11);1H/t3-,5+;/m1./s1
• InChI Key： IJUHLZXMNQGWBG-ZJQZTCRYSA-N
• SMILES： Cl.OC([C@H]([C@H](C)CC(=O)O)N)=O

Computed Properties

• Exact Mass: 197.04500
• Monoisotopic Mass: 197.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62000
• LogP: 1.01140

Additional information on (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt

(2S,3R)-3-Methylglutamic Acid Hydrochloride Salt (CAS No. 910548-20-8)

(2S,3R)-3-Methylglutamic Acid Hydrochloride Salt (CAS No. 910548-20-8) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of (2S,3R)-3-methylglutamic acid, a molecule with a unique stereochemistry that imparts specific biological activities and potential therapeutic applications.

The chemical structure of (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt consists of a five-carbon backbone with a carboxylic acid group at the terminal position and an amino group attached to the second carbon. The presence of a methyl group at the third carbon position, along with the specific (2S,3R) stereochemistry, confers distinct properties to this compound. These properties make it an attractive candidate for various biochemical and pharmaceutical studies.

Recent research has highlighted the potential of (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt in modulating glutamate receptors, which are crucial for neurotransmission and synaptic plasticity. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), and its receptors play a pivotal role in various neurological processes. Studies have shown that this compound can interact with specific glutamate receptor subtypes, potentially offering therapeutic benefits in conditions such as neurodegenerative diseases, psychiatric disorders, and pain management.

In addition to its potential as a receptor modulator, (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt has been investigated for its role in protein-protein interactions and enzyme inhibition. The unique stereochemistry of this compound allows it to form specific interactions with target proteins, making it a valuable tool in structural biology and drug discovery. For instance, it has been used to study the binding mechanisms of enzymes involved in metabolic pathways and signal transduction.

The synthesis of (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt involves several steps to achieve the desired stereochemistry. One common approach is to use chiral auxiliaries or asymmetric catalysis to control the stereochemical outcome during the synthesis process. These methods ensure high enantiomeric purity, which is essential for biological studies and pharmaceutical applications. The hydrochloride salt form of the compound enhances its solubility and stability, making it suitable for various experimental conditions.

Clinical trials involving (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt are still in their early stages, but preliminary results are promising. Preclinical studies have demonstrated its safety profile and efficacy in animal models of neurological disorders. These findings have paved the way for further investigations into its therapeutic potential in human subjects.

Beyond its direct therapeutic applications, (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt has also found use as a reference compound in analytical chemistry and as a building block for more complex molecules. Its well-defined structure and known properties make it an excellent standard for validating analytical methods and calibrating instruments used in pharmaceutical research.

In conclusion, (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt (CAS No. 910548-20-8) is a versatile compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique stereochemistry and biological activities make it an important molecule for scientists and researchers working in the fields of medicinal chemistry, neuroscience, and drug discovery.